![molecular formula C12H11N3O4 B4112055 N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide](/img/structure/B4112055.png)
N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide
Overview
Description
N-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide, also known as AMID, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide is not fully understood. However, studies have suggested that it may exert its anti-inflammatory and anti-cancer effects through the inhibition of the NF-κB pathway, which is involved in the regulation of immune and inflammatory responses. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the expression of various genes and proteins involved in inflammation and cancer. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has several advantages for lab experiments, including its relatively simple synthesis method and its potential for use in various fields. However, its low solubility in water and limited stability may pose challenges for its use in certain experiments. In addition, further studies are needed to fully understand its toxicity and potential side effects.
Future Directions
There are several future directions for the study of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide. In medicinal chemistry, further studies are needed to optimize its anti-inflammatory and anti-cancer properties and to elucidate its mechanism of action. In materials science, this compound can be further explored as a building block for the synthesis of functional materials with unique properties. In environmental science, this compound can be studied for its potential use as a fluorescent probe for the detection of heavy metal ions in water and soil samples. Overall, the study of this compound has the potential to lead to the development of novel compounds with diverse applications in various fields.
Scientific Research Applications
N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, this compound has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks. In environmental science, this compound has been studied for its potential use as a fluorescent probe for the detection of heavy metal ions.
Properties
IUPAC Name |
N-acetylimino-1,3-dihydroxy-2-methylisoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O4/c1-6(16)13-14-10(17)7-3-4-8-9(5-7)12(19)15(2)11(8)18/h3-5,18-19H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXSICSPCYGYBIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N=NC(=O)C1=CC2=C(N(C(=C2C=C1)O)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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